Cas no 104923-38-8 (3,6-dimethylhepta-2,6-dienoyl Chloride)

• Product Name: 3,6-dimethylhepta-2,6-dienoyl Chloride
• CAS No: 104923-38-8
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 1147024
• PubChem ID: 71333374
• Update Time: 2025-04-20

3,6-dimethylhepta-2,6-dienoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethylhepta-2,6-dienoyl Chloride
• 104923-38-8
• DTXSID80761647

• Inchi： 1S/C9H13ClO/c1-7(2)4-5-8(3)6-9(10)11/h6H,1,4-5H2,2-3H3
• InChI Key： HDDQQTNVPGNQHH-UHFFFAOYSA-N
• SMILES： ClC(C=C(C)CCC(=C)C)=O

Computed Properties

• Exact Mass: 172.0654927g/mol
• Monoisotopic Mass: 172.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų